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Compound of Interest

Compound Name: (Z)-NMac1

Cat. No.: B15606855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of (Z)-NMac1, a geometric isomer of the Nm23/NDPK activator, (E)-

NMac1. While its E-isomer has shown promise as an anti-metastatic agent, the Z-isomer

serves as a critical negative control in research, highlighting the stereospecificity of NMac1's

biological function.

Chemical Structure and Nomenclature
(Z)-NMac1 is the cis-isomer of (±)-trans-3-(3,4-dimethoxyphenyl)-4-[(E)-3,4-

dimethoxystyryl]cyclohex-1-ene. The key structural difference lies in the geometry around the

styryl double bond. In the (Z)-isomer, the substituents on the double bond are on the same

side, leading to a distinct three-dimensional conformation compared to the (E)-isomer.

IUPAC Name: (Z)-3-(3,4-dimethoxyphenyl)-4-(2-(3,4-dimethoxyphenyl)vinyl)cyclohex-1-ene

Synonyms: (Z)-isomer of NMac1

Below is a 2D representation of the chemical structure of (Z)-NMac1, generated using the DOT

language.

2D structure of (Z)-NMac1.
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While specific experimental data for the physicochemical properties of (Z)-NMac1 are not

readily available, general principles of geometric isomerism can provide some insights. As a

geometric isomer of (E)-NMac1, it shares the same molecular formula and weight. However,

differences in their spatial arrangement can lead to variations in properties such as polarity,

melting point, boiling point, and solubility.

The most significant reported property of (Z)-NMac1 is its lack of biological activity in the

context of Nm23/NDPK activation. This stands in stark contrast to its (E)-isomer.

Property (E)-NMac1 (Z)-NMac1

Molecular Formula C₂₄H₂₈O₄ C₂₄H₂₈O₄

Molecular Weight 380.48 g/mol 380.48 g/mol

Biological Activity

Activates NDPK activity of

recombinant Nm23-H1 (EC₅₀ =

10.7 µM)[1]

Abolishes the increase of

NDPK activity[1]

Solubility Soluble in DMSO
Expected to be soluble in

DMSO

Appearance Solid Solid

Synthesis
The synthesis of (Z)-NMac1 has been described as a multi-step process. A key step involves a

Stork-Zhao olefination to selectively produce a (Z)-vinyl iodide intermediate. This is followed by

a Suzuki cross-coupling reaction to yield the final (Z)-NMac1 product in high yield.[1]

The following diagram illustrates the general synthetic workflow.

Starting Material (7) Stork-Zhao Olefination (Z)-Vinyl Iodide Intermediate Suzuki Cross-Coupling
(with boronic acid) (Z)-NMac1

Click to download full resolution via product page

Synthetic workflow for (Z)-NMac1.
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Biological Inactivity and Role as a Negative Control
The primary biological function reported for (E)-NMac1 is the activation of Nucleoside

Diphosphate Kinase (NDPK), an enzyme associated with the metastasis suppressor protein

Nm23-H1. (E)-NMac1 binds to the C-terminal region of Nm23-H1, leading to an allosteric

conformational change that enhances its NDPK activity.[1] This activation is linked to the

suppression of cancer cell invasion and migration.

In contrast, studies have shown that the (Z)-isomer of NMac1 completely abolishes this

increase in NDPK activity.[1] This finding underscores the critical importance of the geometric

configuration of the styryl double bond for the biological activity of NMac1. The specific spatial

arrangement of the phenyl rings in the (E)-isomer is likely essential for proper binding to the

allosteric site on Nm23-H1.

The following diagram illustrates the differential effects of (E)-NMac1 and (Z)-NMac1 on the

Nm23-H1 signaling pathway.

(E)-NMac1 Pathway (Z)-NMac1 Pathway

(E)-NMac1

Nm23-H1

Binds to C-terminus

NDPK Activity Increased

Allosteric Activation

Metastasis Suppression

(Z)-NMac1

Nm23-H1

Does not effectively bind/activate

No Increase in NDPK Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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